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Compound of Interest

Compound Name: 2,3-Dibromopropionamide

Cat. No.: B076969 Get Quote

Technical Support Center: 2,3-
Dibromopropionamide Experiments
Welcome to the technical support center for 2,3-Dibromopropionamide. This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

and solutions for common issues encountered during experiments with this compound.

Frequently Asked Questions (FAQs)
Q1: What is 2,3-Dibromopropionamide and what are its common applications?

A1: 2,3-Dibromopropionamide (C₃H₅Br₂NO) is a brominated amide. It is often used as a raw

material and intermediate in organic synthesis, particularly for pharmaceuticals, agrochemicals,

and dyestuffs.[1][2] It is also used as a standard for the gas-liquid chromatographic (GLC)

determination of acrylamide.

Q2: What are the key physical and chemical properties of 2,3-Dibromopropionamide?

A2: Understanding the properties of 2,3-Dibromopropionamide is crucial for its proper

handling and use in experiments. Key properties are summarized in the table below.
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Property Value

CAS Number 15102-42-8

Molecular Weight 230.89 g/mol

Appearance White to almost white powder or crystals

Melting Point 132-133 °C

Boiling Point (Predicted) 315.6 ± 32.0 °C

Density 2.186 g/cm³

Solubility
Slightly soluble in DMSO and Methanol.

Insoluble in water.

Storage Temperature 2-8°C

Data sourced from ChemicalBook.[1]

Q3: What are the primary safety concerns when working with 2,3-Dibromopropionamide?

A3: 2,3-Dibromopropionamide is a hazardous substance and requires careful handling in a

well-ventilated fume hood. It is harmful if swallowed and causes severe skin burns and eye

damage.[3] Appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat, should be worn at all times.

Troubleshooting Guides
This section provides solutions to specific problems that may arise during the synthesis,

purification, and analysis of 2,3-Dibromopropionamide.

Synthesis: Bromination of Acrylamide
The most common synthesis route for 2,3-Dibromopropionamide is the bromination of

acrylamide.
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Synthesis Workflow

Acrylamide

Reaction Mixture

Bromine (Br2) Inert Solvent (e.g., CCl4)

Crude 2,3-Dibromopropionamide

Reaction

Purification (Recrystallization)

Work-up

Pure 2,3-Dibromopropionamide
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Troubleshooting Logic

Experimental Issue Encountered

Low/No Product Yield Impure Product Analytical Issues (GC-MS)

Incomplete Reaction? Impure Reagents? Over-bromination? Thermal Degradation?

Increase reaction time/temp

Yes

Use pure reagents

Yes

Control stoichiometry & temperature

Yes

Lower injector temp / Use LC-MS

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b076969#troubleshooting-common-issues-in-2-3-
dibromopropionamide-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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